(4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone

• IUPAC Name: (4-hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone
• InChI: InChI=1S/C12H16N2O2/c1-12(2)6-10(15)8-14(12)11(16)9-4-3-5-13-7-9/h3-5,7,10,15H,6,8H2,1-2H3
• InChI Key: BSGZCVBWZIVWPC-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(CN1C(=O)C2=CN=CC=C2)O)C
• Molecular Formula: C12H16N2O2
• Molecular Weight: 220.27 g/mol

Description

(4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone, also known as HDM, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases. This compound has been found to be effective in inhibiting the activity of certain enzymes, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone involves its inhibition of certain enzymes, including cyclin-dependent kinase 5 (CDK5) and glycogen synthase kinase 3β (GSK3β). These enzymes are involved in various cellular processes, including cell cycle regulation and neuronal signaling. By inhibiting these enzymes, (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone can modulate these processes and potentially have therapeutic effects.
Biochemical and Physiological Effects:
(4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone has been found to have various biochemical and physiological effects, including inhibition of CDK5 and GSK3β activity, modulation of cell cycle regulation, and neuroprotective effects. In addition, (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone has been shown to have anti-inflammatory effects and to modulate immune cell function.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone in lab experiments is its specificity for CDK5 and GSK3β inhibition, which allows for targeted modulation of these enzymes. However, a limitation of using (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone is that it may not be effective in all disease models, and further research is needed to determine its efficacy in different contexts.

Future Directions

There are several potential future directions for research on (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone, including:
1. Further investigation of its therapeutic potential in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
2. Development of more potent and selective (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone analogs for drug development.
3. Exploration of the potential use of (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone in combination with other therapies for enhanced therapeutic effects.
4. Investigation of the potential use of (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone as a tool compound for studying CDK5 and GSK3β function in various cellular processes.
5. Further investigation of the mechanisms underlying the neuroprotective effects of (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone and its potential use in the treatment of neurodegenerative diseases.
In conclusion, (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone is a promising small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. Its specificity for CDK5 and GSK3β inhibition and its various biochemical and physiological effects make it a promising candidate for drug development and further research.

Synthesis Methods

The synthesis of (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone involves several steps, including the reaction of pyridine-3-carboxylic acid with 2,2-dimethylpropanal in the presence of a catalyst. The resulting intermediate is then reacted with hydroxylamine hydrochloride to form the final product, (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone.

Scientific Research Applications

(4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and proliferation. In Alzheimer's and Parkinson's disease research, (4-Hydroxy-2,2-dimethylpyrrolidin-1-yl)-pyridin-3-ylmethanone has been found to have neuroprotective effects and to inhibit the aggregation of certain proteins that are associated with these diseases.